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Compound of Interest

Compound Name: L 741742

Cat. No.: B1674072 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent and selective compounds like L-741742. This

guide provides immediate and essential safety protocols, operational procedures, and disposal

plans to foster a secure research environment. While a specific Safety Data Sheet (SDS) for L-

741742 is not readily available, the following recommendations are based on the safety profiles

of structurally similar isoxazole compounds and general best practices for handling chemical

reagents in a laboratory setting.

Chemical and Physical Properties
L-741742 hydrochloride is a potent and highly selective D4 dopamine receptor antagonist.[1]

Its primary use is in laboratory research, particularly in studies related to nervous system

disorders.[1]
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Property Value

Chemical Name

5-(4-Chlorophenyl)-4-methyl-3-(1-(2-

phenylethyl)piperidin-4-yl)isoxazole

hydrochloride

Molecular Formula C₂₃H₂₅N₂ClO·HCl[1]

Molecular Weight 417.38 g/mol [1]

Solubility Soluble to 10 mM in DMSO[1]

Purity ≥98%[1]

Storage Store at room temperature[1]

CAS Number 874882-93-6[1]

Personal Protective Equipment (PPE)
Given the potential hazards associated with isoxazole-based compounds, which can include

skin and eye irritation, a comprehensive PPE strategy is crucial. The following table outlines the

recommended PPE for various laboratory scenarios involving L-741742.

Situation Required Personal Protective Equipment

General Laboratory Use
• Nitrile gloves• Safety glasses with side shields•

Laboratory coat

Weighing and Transferring

• Nitrile gloves• Safety goggles• Laboratory

coat• Face shield (if splashing is a risk)• Use of

a chemical fume hood is highly recommended

Large-Scale Operations or Spill Cleanup

• Chemical-resistant gloves (e.g., butyl rubber)•

Chemical splash goggles and a face shield•

Chemical-resistant apron or coveralls•

Appropriate respiratory protection (e.g., an N95

respirator for powders or an air-purifying

respirator with organic vapor cartridges for

solutions)
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Operational Plan for Safe Handling
A systematic approach to handling L-741742 is essential to minimize exposure and ensure the

integrity of the experiment.

1. Preparation and Stock Solution

Engineering Controls: Always handle the solid compound and prepare stock solutions inside

a certified chemical fume hood to minimize inhalation exposure.

Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to

avoid generating dust.

Dissolving: L-741742 is soluble in DMSO.[1] When preparing a stock solution, add the

solvent to the vial containing the compound slowly to avoid splashing.

Storage of Stock Solution: Once prepared, the stock solution should be aliquoted into

smaller, single-use volumes and stored at -20°C or -80°C to prevent repeated freeze-thaw

cycles.

2. Experimental Use

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Contamination: Avoid cross-contamination by using dedicated labware and cleaning all

surfaces thoroughly after use.

Experimental Protocol: In Vitro Dopamine D4
Receptor Antagonist Assay
This protocol outlines a general procedure for assessing the antagonist activity of L-741742 on

cells expressing the human dopamine D4 receptor.

Materials:

CHO-K1 cells stably expressing the human D4 receptor
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Cell culture medium (e.g., Ham's F12)

L-741742 stock solution (e.g., 10 mM in DMSO)

Dopamine (agonist)

Assay buffer

Detection reagents (e.g., for measuring cAMP levels or β-arrestin recruitment)

Procedure:

Cell Culture: Maintain the CHO-K1 D4 receptor cell line according to standard cell culture

protocols.

Cell Plating: Seed the cells into a multi-well assay plate at a predetermined density and allow

them to adhere overnight.

Compound Preparation: Prepare a serial dilution of the L-741742 stock solution in assay

buffer to create a range of test concentrations.

Antagonist Incubation: Add the various concentrations of L-741742 to the appropriate wells

and incubate for a specified period.

Agonist Challenge: Add a fixed concentration of dopamine (typically the EC₈₀) to the wells to

stimulate the D4 receptors.

Signal Detection: After incubation with the agonist, add the detection reagents to measure

the cellular response (e.g., cAMP accumulation or β-arrestin recruitment).

Data Analysis: Analyze the data to determine the inhibitory concentration (IC₅₀) of L-741742.

Disposal Plan
Proper disposal of L-741742 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. All waste containing this compound should

be treated as hazardous chemical waste.[2]
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Solid Waste: Collect unused solid L-741742 and any contaminated materials (e.g., weigh

boats, pipette tips) in a clearly labeled, sealed, and chemically compatible container.

Liquid Waste: Collect all solutions containing L-741742 in a designated, labeled, and sealed

hazardous waste container. Do not mix with other waste streams unless permitted by your

institution's Environmental Health and Safety (EHS) department.[2]

Contaminated Labware: Decontaminate glassware by rinsing with an appropriate solvent.

Collect the rinsate as hazardous liquid waste. Dispose of contaminated disposable labware

as solid hazardous waste.

Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous

waste disposal company.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of L-741742 as a dopamine D4

receptor antagonist and a typical experimental workflow for its use.
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Caption: Mechanism of L-741742 as a Dopamine D4 Receptor Antagonist.
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Caption: General Experimental Workflow for an In Vitro Antagonist Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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